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Introduction
3,5-Difluorobenzaldehyde is a key aromatic aldehyde that serves as a versatile intermediate in

the synthesis of a wide array of fine chemicals, pharmaceuticals, and agrochemicals.[1][2] The

strategic placement of two fluorine atoms on the benzene ring significantly modifies the

molecule's electronic properties, reactivity, and biological activity, making it a compound of

great interest to researchers in drug discovery and materials science.[2][3] A thorough

understanding of its spectroscopic characteristics is paramount for confirming its identity,

assessing purity, and predicting its behavior in chemical transformations. This guide provides a

comprehensive analysis of the spectroscopic data for 3,5-difluorobenzaldehyde, including ¹H

NMR, ¹³C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), presented with the

insights of a seasoned application scientist.
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Molecular Structure and Key Physicochemical
Properties
3,5-Difluorobenzaldehyde possesses a molecular formula of C₇H₄F₂O and a molecular weight

of 142.10 g/mol .[4] The molecule's structure, characterized by a central benzene ring

substituted with an aldehyde group and two fluorine atoms at the meta positions, is the

foundation for interpreting its spectroscopic behavior.

Property Value Source

CAS Number 32085-88-4

Molecular Formula C₇H₄F₂O [5]

Molecular Weight 142.10 g/mol [5]

Appearance

White or colorless to light

yellow powder to lump to clear

liquid

[2]

Melting Point 17-25 °C [2][6]

Boiling Point 61-63 °C (43 mmHg) [6]

Density 1.296 g/mL at 20 °C [7]

Refractive Index n20/D 1.493 [7]

¹H Nuclear Magnetic Resonance (NMR)
Spectroscopy
Proton NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules

by providing information about the chemical environment of hydrogen atoms. The ¹H NMR

spectrum of 3,5-difluorobenzaldehyde is relatively simple due to the molecule's symmetry.

Experimental Protocol for ¹H NMR Spectroscopy
A standardized protocol for acquiring a high-quality ¹H NMR spectrum is crucial for accurate

data interpretation.
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Sample Preparation: Dissolve approximately 5-10 mg of 3,5-difluorobenzaldehyde in about

0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.[8][9] The

use of a deuterated solvent is essential to avoid large solvent signals that could obscure the

analyte's peaks.[10]

Instrument Setup:

Use a spectrometer with a proton frequency of at least 300 MHz for good signal

dispersion.[9]

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal homogeneity and resolution.

Data Acquisition:

Acquire the spectrum at room temperature.

Use a standard pulse sequence (e.g., a 90° pulse).

Set the spectral width to cover the expected chemical shift range (typically 0-12 ppm).

Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

Data Processing:

Apply a Fourier transform to the free induction decay (FID).

Phase the spectrum to obtain pure absorption peaks.

Calibrate the chemical shift scale using the residual solvent peak (e.g., CHCl₃ at 7.26

ppm) or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.[10]

Integrate the signals to determine the relative number of protons.

¹H NMR Data and Interpretation
The ¹H NMR spectrum of 3,5-difluorobenzaldehyde exhibits three distinct signals

corresponding to the aldehyde proton and the two types of aromatic protons.
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Signal
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment

1 ~9.9 Singlet 1H
Aldehyde proton

(-CHO)

2 ~7.6

Doublet of

doublets (dd) or

Triplet (t)

2H H-2, H-6

3 ~7.4
Triplet of triplets

(tt) or Triplet (t)
1H H-4

Source: Predicted based on general principles and data from similar compounds.[11]

Interpretation:

Aldehyde Proton (-CHO): The proton of the aldehyde group is highly deshielded due to the

electron-withdrawing nature of the adjacent carbonyl oxygen. This results in a characteristic

downfield chemical shift of around 9.9 ppm.[10] The signal appears as a singlet as there are

no adjacent protons to couple with.

Aromatic Protons (H-2, H-6): These two protons are chemically equivalent due to the

molecule's C₂ᵥ symmetry. They are coupled to the H-4 proton and the fluorine atom at C-3

(and C-5 respectively). This coupling results in a complex splitting pattern, often appearing

as a doublet of doublets or a triplet. Their chemical shift is influenced by the deshielding

effects of the aldehyde group and the fluorine atoms.

Aromatic Proton (H-4): This proton is situated between two fluorine atoms and is coupled to

the H-2 and H-6 protons. This leads to a multiplet, often a triplet of triplets or a simple triplet.

The strong electron-withdrawing effect of the two meta-fluorine atoms causes a downfield

shift for this proton as well.

Caption: Correlation of ¹H NMR signals with the protons of 3,5-difluorobenzaldehyde.

¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
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Carbon-13 NMR spectroscopy provides valuable information about the carbon skeleton of a

molecule.

Experimental Protocol for ¹³C NMR Spectroscopy
Sample Preparation: Prepare a more concentrated sample than for ¹H NMR, typically 20-50

mg in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).[9]

Instrument Setup:

Use a spectrometer with a carbon frequency of at least 75 MHz.

Lock and shim the spectrometer as described for ¹H NMR.

Data Acquisition:

Acquire a proton-decoupled spectrum to simplify the signals to singlets.

Use a pulse sequence with a sufficient relaxation delay to ensure accurate integration if

quantitative data is desired.

A larger number of scans is typically required for ¹³C NMR due to the low natural

abundance of the ¹³C isotope.

Data Processing:

Process the data similarly to ¹H NMR.

Calibrate the chemical shift scale using the solvent peak (e.g., CDCl₃ at 77.16 ppm).

¹³C NMR Data and Interpretation
The ¹³C NMR spectrum of 3,5-difluorobenzaldehyde shows distinct signals for each unique

carbon atom.
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Signal
Chemical Shift (δ,
ppm)

Multiplicity
(Coupled)

Assignment

1 ~189 Triplet
Carbonyl Carbon

(C=O)

2 ~164 Doublet C-3, C-5

3 ~140 Triplet C-1

4 ~115 Triplet C-4

5 ~112 Doublet C-2, C-6

Source: BenchChem[12]

Interpretation:

Carbonyl Carbon (C=O): The carbonyl carbon is the most deshielded carbon, appearing at a

very downfield chemical shift of around 189 ppm. In a proton-coupled spectrum, it would

show coupling to the aldehyde proton. Due to its proximity to the aromatic ring, it can also

exhibit through-bond coupling to the fluorine atoms, often appearing as a triplet.

Fluorine-Bearing Carbons (C-3, C-5): These carbons are directly attached to the highly

electronegative fluorine atoms, resulting in a significant downfield shift to around 164 ppm.

They typically appear as doublets due to strong one-bond carbon-fluorine coupling (¹JCF).

Aldehyde-Bearing Carbon (C-1): The ipso-carbon to which the aldehyde group is attached

appears around 140 ppm. Its chemical shift is influenced by the substituent effect of the

aldehyde group and coupling to the adjacent fluorine atoms, often resulting in a triplet.

Para Carbon (C-4): The carbon at the para position relative to the aldehyde group resonates

at approximately 115 ppm. It is coupled to the two meta-fluorine atoms, leading to a triplet in

the coupled spectrum.

Ortho Carbons (C-2, C-6): The carbons ortho to the aldehyde group appear at around 112

ppm. They are coupled to the adjacent fluorine atoms, resulting in doublets.
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Start: Sample of
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Acquire ¹³C NMR Spectrum
(Proton Decoupled)

Fourier Transform
& Phasing

Calibrate to
Solvent Peak (77.16 ppm)

Assign Peaks based on
Chemical Shifts & Coupling

End: Interpreted
¹³C NMR Spectrum

Click to download full resolution via product page

Caption: Workflow for ¹³C NMR analysis of 3,5-difluorobenzaldehyde.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.
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Experimental Protocol for IR Spectroscopy
Sample Preparation:

Neat (for liquids): Place a drop of the liquid sample between two salt plates (e.g., NaCl or

KBr).

ATR (Attenuated Total Reflectance): Place a small amount of the sample directly on the

ATR crystal. This is a common and convenient method.[9]

Data Acquisition:

Record a background spectrum of the empty sample holder.

Record the sample spectrum over the range of 4000-400 cm⁻¹.

The final spectrum is the ratio of the sample spectrum to the background spectrum.

IR Data and Interpretation
The IR spectrum of 3,5-difluorobenzaldehyde displays characteristic absorption bands for the

aldehyde and aromatic functionalities.

Wavenumber (cm⁻¹) Intensity Assignment

~2850, ~2750 Medium
C-H stretch (aldehyde) - Fermi

doublet

~1700 Strong C=O stretch (carbonyl)

~1600, ~1480 Medium-Strong C=C stretch (aromatic ring)

~1300-1000 Strong C-F stretch

~900-675 Strong
C-H bend (out-of-plane,

aromatic)

Source: Predicted based on typical functional group frequencies.[13][14]

Interpretation:
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Aldehyde C-H Stretch: The C-H stretching vibration of the aldehyde group typically appears

as a pair of medium-intensity bands (a Fermi doublet) around 2850 and 2750 cm⁻¹.[13]

Carbonyl C=O Stretch: A strong, sharp absorption band around 1700 cm⁻¹ is a definitive

indicator of the carbonyl group in the aldehyde.

Aromatic C=C Stretch: The stretching vibrations of the carbon-carbon double bonds in the

benzene ring give rise to absorptions in the 1600-1480 cm⁻¹ region.

C-F Stretch: The carbon-fluorine stretching vibrations produce strong absorption bands in the

1300-1000 cm⁻¹ region.

Aromatic C-H Bending: The out-of-plane bending vibrations of the aromatic C-H bonds result

in strong bands in the fingerprint region (below 900 cm⁻¹), which can be indicative of the

substitution pattern.

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of

ions. It is used to determine the molecular weight and elemental composition of a compound.

Experimental Protocol for Mass Spectrometry (GC-MS)
Sample Introduction: The sample is typically introduced into the mass spectrometer via a gas

chromatograph (GC) for separation from any impurities.[15]

Ionization: Electron Ionization (EI) is a common method where the sample molecules are

bombarded with high-energy electrons, causing them to ionize and fragment.[15]

Mass Analysis: The resulting ions are separated based on their m/z ratio by a mass analyzer

(e.g., a quadrupole).

Detection: The separated ions are detected, and a mass spectrum is generated, which is a

plot of ion intensity versus m/z.

Mass Spectrometry Data and Interpretation
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The mass spectrum of 3,5-difluorobenzaldehyde provides key information about its molecular

weight and fragmentation pattern.

m/z Relative Intensity Assignment

142 High Molecular ion (M⁺)

141 High [M-H]⁺

113 Medium [M-CHO]⁺

Source: PubChem, SpectraBase[4][15]

Interpretation:

Molecular Ion Peak (M⁺): The peak at m/z 142 corresponds to the intact molecular ion,

confirming the molecular weight of 3,5-difluorobenzaldehyde.[15]

[M-H]⁺ Peak: A prominent peak is often observed at m/z 141, corresponding to the loss of

the aldehydic hydrogen atom.

[M-CHO]⁺ Peak: The peak at m/z 113 results from the loss of the formyl radical (•CHO), a

common fragmentation pathway for aromatic aldehydes.

Conclusion
The spectroscopic data presented in this guide provides a comprehensive and self-validating

framework for the identification and characterization of 3,5-difluorobenzaldehyde. The distinct

signals in the ¹H and ¹³C NMR spectra, the characteristic absorption bands in the IR spectrum,

and the specific fragmentation pattern in the mass spectrum all converge to provide an

unambiguous structural confirmation. For researchers in organic synthesis, medicinal

chemistry, and materials science, a solid understanding of these spectroscopic signatures is an

indispensable tool for ensuring the quality of starting materials and for the successful

development of novel chemical entities.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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